molecular formula C5H9Br2NO B7839981 3-Bromopiperidin-1-ium-4-one;bromide

3-Bromopiperidin-1-ium-4-one;bromide

Cat. No.: B7839981
M. Wt: 258.94 g/mol
InChI Key: OEXCMWXGWPQSDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromopiperidin-1-ium-4-one;bromide is a quaternary ammonium bromide salt featuring a piperidine ring substituted with a bromine atom at position 3 and a ketone group at position 3. The nitrogen atom is fully alkylated, forming a positively charged piperidinium ion paired with a bromide counterion. Piperidinium derivatives are often studied for their biological activity, solubility, and stability, but detailed data on this particular compound remain speculative without direct experimental reports.

Properties

IUPAC Name

3-bromopiperidin-1-ium-4-one;bromide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8BrNO.BrH/c6-4-3-7-2-1-5(4)8;/h4,7H,1-3H2;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OEXCMWXGWPQSDP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C[NH2+]CC(C1=O)Br.[Br-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H9Br2NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

258.94 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key compounds structurally or functionally related to 3-Bromopiperidin-1-ium-4-one;bromide:

Compound Name Molecular Formula Molecular Weight Key Properties/Applications References
3-Bromopiperidin-1-ium-4-one;bromide* C₅H₉Br₂NO 283.94† Hypothetical: Potential drug intermediate or ionic liquid -
Sepantronium Bromide (YM-155) C₂₀H₁₉BrN₄O₃ 443.29 Antitumor agent (IC₅₀: 0.54 nM in PC-3 cells); inhibits survivin protein
1-Butyl-1-methylpiperidinium Bromide C₁₀H₂₀BrN 234.18 Ionic liquid; used in electrochemistry and solvents
1-Benzyl-4-bromopiperidin-3-one C₁₂H₁₄BrNO 268.15 Synthetic intermediate; brominated piperidone scaffold
Methyl Bromide CH₃Br 94.94 Fumigant; highly toxic with delayed neurotoxicity

*Hypothetical molecular formula and weight derived from nomenclature. †Calculated based on atomic composition.

Physicochemical Properties

  • Solubility : Sepantronium Bromide is sparingly soluble in aqueous solutions, necessitating formulation optimization for drug delivery . Ionic liquids like 1-Butyl-1-methylpiperidinium Bromide exhibit high solubility in polar solvents .
  • Stability : Quaternary ammonium salts (e.g., piperidinium bromides) are generally stable under ambient conditions but may degrade under strong acidic/basic environments. Methyl Bromide’s volatility necessitates stringent handling protocols .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.